Cas no 2395660-33-8 (6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile)

• Product Name: 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile
• CAS No: 2395660-33-8
• MF: C₁₆H₁₆ClN₅
• MW: 313.784741401672
• CID: 6176549
• PubChem ID: 154773082
• Update Time: 2025-05-19

6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2395660-33-8
• Z3290577057
• EN300-26600413
• 6-{[4-(2-chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile
• 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile

• Inchi： 1S/C16H16ClN5/c17-16-19-7-4-15(21-16)12-5-8-22(9-6-12)11-14-3-1-2-13(10-18)20-14/h1-4,7,12H,5-6,8-9,11H2
• InChI Key： NLDNUZLEDZPXIV-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2CCN(CC3C=CC=C(C#N)N=3)CC2)=N1

Computed Properties

• Exact Mass: 313.1094232g/mol
• Monoisotopic Mass: 313.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.7Ų

Additional information on 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile

Recent Advances in the Study of 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile (CAS: 2395660-33-8)

The compound 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile (CAS: 2395660-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and pyrimidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the overall purity of the compound. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile exhibits potent inhibitory effects against several kinases implicated in cancer progression. Specifically, it has shown high selectivity for the epidermal growth factor receptor (EGFR) and cyclin-dependent kinases (CDKs). A 2023 study in Cancer Research highlighted its efficacy in suppressing tumor growth in xenograft models of non-small cell lung cancer (NSCLC), with minimal off-target effects. These findings underscore its potential as a lead compound for targeted cancer therapies.

Mechanistic studies have further elucidated the binding interactions of 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile with its kinase targets. X-ray crystallography and molecular docking simulations revealed that the compound forms stable hydrogen bonds and hydrophobic interactions within the ATP-binding pockets of EGFR and CDKs. This detailed structural understanding has paved the way for rational drug design efforts aimed at improving its pharmacokinetic properties and reducing potential resistance mechanisms.

Despite these promising developments, challenges remain in the clinical translation of 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile. Issues such as bioavailability, metabolic stability, and potential toxicity profiles need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its therapeutic index. Additionally, combination therapies with other kinase inhibitors or immunomodulatory agents are being investigated to maximize its anticancer efficacy.

In conclusion, 6-{[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]methyl}pyridine-2-carbonitrile represents a compelling candidate for further development in the field of targeted cancer therapy. Its unique chemical structure, combined with its potent and selective kinase inhibitory activity, positions it as a valuable tool for both basic research and drug discovery. Continued efforts to optimize its pharmacological profile and explore its therapeutic potential are expected to yield significant advancements in the coming years.